![molecular formula C12H18ClNO2 B7803253 [(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium;chloride](/img/structure/B7803253.png)
[(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium;chloride
Description
[(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium;chloride is a useful research compound. Its molecular formula is C12H18ClNO2 and its molecular weight is 243.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium;chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium;chloride including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for compound [(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium;chloride involves the reaction of (R)-4-phenyl-2-oxobutanoic acid with ethyl chloroformate to form ethyl (R)-4-phenyl-2-oxobutanoate. This intermediate is then reacted with (R)-2-amino-1-phenylethanol to form the desired compound, which is then converted to the chloride salt form using hydrochloric acid.
Starting Materials
(R)-4-phenyl-2-oxobutanoic acid, Ethyl chloroformate, (R)-2-amino-1-phenylethanol, Hydrochloric acid
Reaction
(R)-4-phenyl-2-oxobutanoic acid + Ethyl chloroformate, Dichloromethane, triethylamine, 0°C to room temperature, Ethyl (R)-4-phenyl-2-oxobutanoate.
Ethyl (R)-4-phenyl-2-oxobutanoate + (R)-2-amino-1-phenylethanol, Methanol, room temperature, [(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium.
[(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium + Hydrochloric acid, Water, room temperature, [(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium;chloride.
properties
IUPAC Name |
[(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium;chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10;/h3-7,11H,2,8-9,13H2,1H3;1H/t11-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTFKZMFFSIYCOV-RFVHGSKJSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CCC1=CC=CC=C1)[NH3+].[Cl-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H](CCC1=CC=CC=C1)[NH3+].[Cl-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azanium;chloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
